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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336 Get Quote

Technical Support Center: R-502 Refrigeration
Systems
Notice: Refrigerant R-502 is a chlorofluorocarbon (CFC) that has been phased out under the

Montreal Protocol due to its ozone-depleting properties. This guide is intended for the

maintenance and troubleshooting of existing legacy systems by qualified technical personnel.

Troubleshooting Guide: High Compressor
Discharge Temperature
High compressor discharge temperature is a critical symptom in a refrigeration system that can

indicate a variety of underlying issues.[1] A discharge temperature exceeding 225°F (107°C)

can lead to the breakdown of refrigerant oil, acid formation, and eventual compressor failure.[2]

[3][4] This guide provides a systematic approach to diagnosing and resolving the root causes.

Q1: What are the primary causes of high compressor discharge temperature?

The main reasons for high compressor discharge temperatures can be categorized into three

main areas: high condensing temperatures/pressures, low suction (evaporator) pressures, and

high superheat.[4] These conditions lead to a high compression ratio, forcing the compressor to

work harder and generate more heat.[3][4][5]

Q2: How do I begin troubleshooting a high discharge temperature?
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Start with a thorough inspection and measurement of key system parameters. This forms the

basis of a systematic diagnosis.

Initial Diagnostic Protocol:

Safety First: Ensure the system is de-energized before touching any electrical components.

Be aware of hot surfaces, particularly the compressor head and discharge line.

Measure Discharge Temperature: Using an insulated thermistor or thermocouple, measure

the temperature on the discharge line, approximately 1-4 inches from the compressor outlet.

[1][2][3] Do not allow this temperature to exceed 225°F (107°C).[1][4]

Measure System Pressures:

Attach a gauge manifold set to the high and low-side service ports.

Record the suction (low-side) pressure and the discharge (high-side) pressure.

Calculate Compression Ratio: The compression ratio is a key indicator of compressor

workload.[5][6]

Convert gauge pressures (psig) to absolute pressures (psia) by adding atmospheric

pressure (approx. 14.7 psi at sea level).[5][6]

Formula: Compression Ratio = Absolute Discharge Pressure (psia) / Absolute Suction

Pressure (psia).[5]

High compression ratios lead to higher discharge temperatures.[3][6]

Determine Superheat: High superheat is a common cause of elevated discharge

temperatures.[1][3]

Use the suction pressure reading and an R-502 Pressure-Temperature (P-T) chart to find

the saturation temperature.

Measure the actual temperature of the suction line at the compressor inlet.

Formula: Superheat = Suction Line Temperature - Saturation Temperature.
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Frequently Asked Questions (FAQs)
Q3: What specific issues lead to high condensing pressure?

High condensing pressure forces the compressor to work harder to compress the refrigerant

vapor, increasing the heat of compression.[2][3]

Causes Include:

Dirty condenser coils.[3][7]

Malfunctioning or failed condenser fan.[2][3]

Restricted airflow over the condenser.[2][3]

High ambient air temperatures.[2][3]

Refrigerant overcharge.[2][3]

Presence of non-condensables (like air) in the system.[2][3]

Q4: What problems cause low suction pressure?

Low suction pressure increases the pressure differential the compressor must overcome,

leading to a higher compression ratio and more heat generation.[2][5]

Causes Include:

Refrigerant undercharge.[2][8]

Restricted liquid line or a partially clogged filter-drier.[2][3]

Starving or malfunctioning metering device (e.g., TXV).[2][3]

Frosted or iced evaporator coil.[2][3]

Failed evaporator fan or restricted airflow.[3][5]

Low heat load on the evaporator.[2][3]
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Q5: Why is high superheat a problem?

High superheat means the refrigerant vapor returning to the compressor is hotter than desired.

[9][10] Since the compressor is cooled by the returning refrigerant gas, excessively hot gas will

fail to cool it adequately, leading to overheating.

Causes Include:

Refrigerant undercharge.[3]

A restricted metering device.[11]

Poorly insulated suction line.[11]

Excessive pressure drop in the evaporator.

Data Presentation
Table 1: R-502 Pressure-Temperature Reference

This table provides the saturation temperatures for given pressures of R-502, essential for

calculating superheat.

Temperature (°F) Pressure (psig) Temperature (°C)

-40 4.1 -40.0

-20 15.3 -28.9

0 31.1 -17.8

20 52.4 -6.7

40 80.5 4.4

70 138.0 21.1

100 216.0 37.8

125 301.0 51.7
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Data sourced from R-502 P-T charts.[12][13]

Table 2: Troubleshooting Summary

Symptom Potential Cause
Key Diagnostic
Indicators

Recommended
Action

High Condensing

Pressure
Dirty Condenser Coils

Visibly dirty coils,

reduced airflow.

Clean condenser

coils.

Condenser Fan

Failure

Fan not spinning,

unusual noise.

Repair or replace the

fan motor/assembly.

Refrigerant

Overcharge

High subcooling, high

pressures.

Recover excess

refrigerant.

Non-condensables

High head pressure,

erratic gauge

readings.

Recover refrigerant,

evacuate system, and

recharge.

Low Suction Pressure
Refrigerant

Undercharge

Low subcooling, low

pressures, high

superheat.

Leak check the

system, repair leak,

and charge with

refrigerant.

Restricted Filter-Drier

Significant

temperature drop

across the drier.

Replace the filter-

drier.

Iced Evaporator
Visible frost/ice, poor

cooling.

Check defrost system,

airflow, and refrigerant

charge.

Metering Device Issue
Very high superheat,

low suction pressure.

Adjust or replace the

thermal expansion

valve (TXV).

Logical Troubleshooting Workflow
The following diagram illustrates a logical workflow for diagnosing the root cause of high

compressor discharge temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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